2-(4-chloro-2-pyridinyl)Benzonitrile

• IUPAC Name: 2-(4-chloropyridin-2-yl)benzonitrile
• InChI: InChI=1S/C12H7ClN2/c13-10-5-6-15-12(7-10)11-4-2-1-3-9(11)8-14/h1-7H
• InChI Key: UWHTUUUOUGWQCQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C#N)C2=NC=CC(=C2)Cl
• Molecular Formula: C12H7ClN2
• Molecular Weight: 214.65 g/mol

Description

2-(4-chloro-2-pyridinyl)Benzonitrile is a chemical compound used as an intermediate for the synthesis of agrochemicals, pharmaceuticals, and chemical intermediates. Its molecular formula is C12H6ClN.

Synthesis Analysis

The synthesis of this compound involves several steps. One method involves the reaction of an R1, R2-benzoyl chloride with an alkanesulphonyltrichlorophosphazene at a temperature between 150°C and 190°C. Another method involves the green synthesis of benzonitrile using ionic liquid with multiple roles as the recycling agent.

Safety and Hazards

Benzonitriles, including 2-(4-chloro-2-pyridinyl)Benzonitrile, are considered hazardous by the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). They are classified as having acute oral toxicity and acute dermal toxicity.

Synthesis routes and methods

Procedure details

A suspension of 2,4-dichloropyridine hydrochloride (prepared according to Effenberger et al. in Chem. Ber., 1992, 125, 1131) (1.24 g, 6.75 mmol), 2-cyanophenylboronic acid (0.97 g, 0.98 mmol) and potassium carbonate (2.84 g, 20.5 mmol) in tetrahydrofuran (23 ml) and water (11 ml) was degassed with nitrogen for 15 min. Tetrakis(triphenylphosphine)-palladium(0) (382 mg, 0.3 mmol) was then added and the mixture heated at reflux for 3 h then cooled to ambient temperature. The tetrahydrofuran layer was removed and the aqueous layer extracted with ethyl acetate. The organics were combined, dried over magnesium sulfate, filtered and adsorbed onto silica. Purification by chromatography on silica gel eluting with isohexane on a gradient of ethyl acetate (10-50%) gave an oil. Trituration with diethyl ether afforded 2-(4-chloropyridin-2-yl)benzonitrile (122 mg) as a white solid: δH (400 MHz, CDCl3) 7.39 (1H, dd, J 5.3 and 1.8), 7.53-7.57 (1H, m), 7.69-7.73 (1H, m), 7.76-7.84 (3H, m), 8.68 (1H, d, J 4.7); m/z (ES+) 215, 217 (M++H).